Ethyl 1-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate

• IUPAC Name: ethyl 1-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethyl]-6-methyl-2-oxo-3,4-dihydropyridine-5-carboxylate
• InChI: InChI=1S/C17H19ClF3N3O3/c1-3-27-16(26)12-4-5-14(25)24(10(12)2)7-6-22-15-13(18)8-11(9-23-15)17(19,20)21/h8-9H,3-7H2,1-2H3,(H,22,23)
• InChI Key: GLOFOKDGZNDDJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=O)CC1)CCNC2=C(C=C(C=N2)C(F)(F)F)Cl)C
• Molecular Formula: C17H19ClF3N3O3
• Molecular Weight: 405.8 g/mol

Description

Synthesis Analysis

The synthesis of this compound encompasses a condensation step that includes the reaction between a trifluoromethyl pyridine building block and a larger chlorinated counterpart. The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride prepared from 2,5-CTF is achieved in the final synthesis step.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C9H7ClF3NO2/c1-2-16-8(15)7-6(10)3-5(4-14-7)9(11,12)13/h3-4H,2H2,1H3.

Chemical Reactions Analysis

The intermediate 3f was formed by a Pd-catalyzed coupling reaction between intermediate 3e and 4-methyl-2-acetaminothiazole, which was then hydrolyzed in the presence of 6 M HCl and gave intermediate 3g.

Physical And Chemical Properties Analysis

The trifluoromethyl group imparts unique physical and chemical properties to the derived materials, such as increased lipophilicity and stability.

Scientific Research Applications

Virtual Reality (VR) and Augmented Reality (AR) in Architecture and Construction

• Researchers have explored using this compound in the context of architectural modeling and construction. By integrating it with BIM (Building Information Modeling), VR, and AR technologies, architects and engineers can create immersive and interactive environments for collaborative design. .

Quantum Science and Technology

• While not directly related to the compound, it’s worth noting that quantum science and technology are gaining prominence. In 2025, the United Nations declared it the International Year of Quantum Science and Technology. .

Mechanism of Action

The biological activities of trifluoromethylpyridine (TFMP) derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

Trifluoromethylpyridines, including this compound, have found extensive use in the agrochemical and pharmaceutical industries. It is expected that many novel applications of TFMP will be discovered in the future.